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Compound of Interest

Compound Name: Dibenzyl azelate

Cat. No.: B154685 Get Quote

Disclaimer: Direct toxicological studies on dibenzyl azelate are not publicly available. This

guide provides a preliminary toxicological assessment based on the known profiles of its

constituent molecules: azelaic acid and benzyl alcohol. Dibenzyl azelate is a diester formed

from azelaic acid and two molecules of benzyl alcohol. It is anticipated that in a biological

system, dibenzyl azelate would be metabolized (hydrolyzed) into these two components.

Therefore, an understanding of their individual toxicities is essential for a preliminary safety

evaluation.

Toxicological Profile of Azelaic Acid
Azelaic acid is a naturally occurring saturated dicarboxylic acid found in grains like wheat, rye,

and barley.[1][2] It is utilized in topical dermatological preparations for conditions such as acne

and rosacea.[1][3]

Azelaic acid exhibits very low acute toxicity in animal studies.[4]

Table 1: Acute Toxicity of Azelaic Acid
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Species
Route of
Administration

LD50 (Median
Lethal Dose)

Reference

Rat Oral > 5,000 mg/kg [5]

Rat Oral > 4,000 mg/kg [6]

Rat Oral > 2,000 mg/kg [7]

Mouse (male) Oral
3,750 mg/kg

(minimum lethal dose)
[4]

Mouse (female) Oral
5,000 mg/kg

(minimum lethal dose)
[4]

Rabbit Dermal > 2,000 mg/kg [8]

Repeated dose studies indicate a low potential for systemic toxicity.

Table 2: Sub-chronic Toxicity of Azelaic Acid
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Species Route Duration

NOAEL (No-
Observed-
Adverse-
Effect
Level)

Observatio
ns

Reference

Rat Dermal 6 months
300 mg/kg

bw/day

No treatment-

related

effects

observed.

[4]

Dog
Dermal (20%

cream)
26 weeks

300 mg/kg

bw/day

Slight

irritation at

the

application

site. No

systemic

effects.

[4]

Minipig
Dermal (15%

emulsion)
13 weeks

450 mg/kg

bw/day

No treatment-

related

effects

observed.

[4]

Azelaic acid is not considered to be genotoxic based on a battery of in vitro and in vivo assays.

[4][9]

Table 3: Genotoxicity of Azelaic Acid
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Assay System
Concentration/
Dose

Result Reference

Bacterial

Reverse

Mutation Assay

(Ames Test)

S. typhimurium
Up to 10

mg/plate
Negative [4]

In vitro HGRPT

Assay
Mammalian cells Not specified Negative [4]

In vitro Human

Lymphocyte Test

Human

lymphocytes
Not specified Negative [4]

In vivo Dominant

Lethal Assay
Male mice

Up to 2,000

mg/kg bw (oral)
Negative [4]

Available data suggests that azelaic acid is not carcinogenic.[4] A 2-year dermal carcinogenicity

study in mice with an azelaic acid pre-foam emulsion showed no treatment-related tumors at

concentrations up to 30%.[4]

Embryotoxicity was noted in some animal studies, but only at doses that also caused maternal

toxicity.[4][9] No teratogenic effects were observed.[9] In a study where female rats and rabbits

were given diets containing 140 or 200 mg/kg/day of azelaic acid, respectively, through

gestation day 19, no reproductive or developmental effects were observed.[1]

Toxicological Profile of Benzyl Alcohol
Benzyl alcohol is an aromatic alcohol used as a solvent, preservative, and fragrance ingredient

in a variety of products.[10][11]

Benzyl alcohol has low acute toxicity.[11]

Table 4: Acute Toxicity of Benzyl Alcohol
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Species
Route of
Administration

LD50 (Median
Lethal Dose)

Reference

Rat Oral 1,250 mg/kg [11]

Rat Oral 1.2 g/kg [11]

Benzyl alcohol can be a skin and eye irritant, particularly at higher concentrations.[10]

Skin Irritation: At concentrations of 3% or higher, benzyl alcohol has been found to be a skin

irritant.[10] Repeated exposure can lead to contact dermatitis, characterized by redness,

swelling, and blistering.[10][12]

Eye Irritation: It is considered an eye irritant, and in its pure form, can cause corneal

necrosis.[10]

Inhalation: Inhalation of high concentrations of benzyl alcohol vapor may cause irritation of

the upper respiratory tract, headache, nausea, and vomiting.[13] In rare cases, inhalation

exposure has led to altered mental status and metabolic acidosis.[14]

Systemic Effects: Very high concentrations can lead to toxic effects including respiratory

failure, vasodilation, hypotension, convulsions, and paralysis.[11]

Neonatal Toxicity: Benzyl alcohol is known to be toxic to neonates and is associated with

"gasping syndrome," a potentially fatal condition.[11][15]

Experimental Protocols
Objective: To assess the mutagenic potential of azelaic acid.

Test System:Salmonella typhimurium strains TA 1535, TA 1537, TA 98, and TA 100.

Methodology: The assay was conducted with and without a metabolic activation system (S9

mix). Azelaic acid was tested at concentrations up to 10 mg/plate using the direct plate

incorporation method. Following treatment, the number of revertant colonies was counted

and compared to control plates.

Reference:[4]
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Objective: To evaluate the potential for azelaic acid to cause chromosomal abnormalities in

germ cells.

Test System: Male mice.

Methodology: A single oral gavage dose of azelaic acid (0, 500, 1000, and 2000 mg/kg bw)

was administered to male mice. Following administration, each male was mated with

untreated female mice for a period of 4 days. The females were replaced 11 times for a total

breeding period of 48 days. The fertility index, total implants, and the number of live and

dead implants were recorded.

Reference:[4]

Mandatory Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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